Cas no 85-40-5 (2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione)

2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione structure
85-40-5 structure
Product Name:2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione
CAS No:85-40-5
MF:C8H9NO2
MW:151.162562131882
MDL:MFCD00042782
CID:34342
PubChem ID:6808
Update Time:2024-10-26

2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 3a,4,7,7a-Tetrahydro-1H-isoindole-1,3(2H)-dione
    • 1,2,3,6-Tetrahydroph
    • 1,2,3,6-Tetrahydrophthalimide
    • Tetrahydrophthalimide
    • 1,2,3,6-tertahydrophthalimide
    • 1,2,3,6-Tetraphthalimide
    • 3a,4,7,7a-tetrahydro-isoindole-3-dione
    • 4-CYCLOHEXENE-1,2-DICARBOXIMIDE
    • 4-CYCLOHEXENE-1,2-DICARBOXIMIDE: THPI
    • 4-CYCLOHEXENE-1,2-DICARBOXYIMIDE
    • cis-4-Cyclohexene-1,2-dicarboximide
    • Tetrahydrophthalic acid imide
    • 1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-
    • Tetrahydrophthalimide (VAN)
    • delta(4)-Tetrahydrophthalimide
    • delta(sup 4)-Tetrahydrophthalimide
    • Isoindole-1,3-dione, 3a,4,7,7a-tetrahydro-
    • .DELTA.4-Tetrahydrophthalimide
    • CIFFBTOJCKSRJY-UHFFFAOYSA-N
    • 2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione
    • NCGC00255076-01
    • 3-alpha,4,7,7-alpha-Tetrahydro-1H-Isoindole-1,3(2H)-dione
    • CAS-85-40-5
    • InChI=1/C8H9NO2/c10-7-5-3-1-2-4-6(5)8(11)9-7/h1-2,5-6H,3-4H2,(H,9,10,11)
    • LS-57464
    • CIFFBTOJCKSRJY-UHFFFAOYSA-
    • EC 201-602-8
    • FT-0675043
    • 5-21-10-00130 (Beilstein Handbook Reference)
    • BRN 0128764
    • 1,2,5,6-Tetrahydrophthalimide
    • CCRIS 3648
    • HMS1722F15
    • SY003867
    • 1H-Isoindole-1, 3a,4,7,7a-tetrahydro-
    • Q21045269
    • SCHEMBL1568506
    • 1H-Isoindole-1,3(2H)-dione, 3-alpha,4,7,7-alpha-tetrahydro-
    • NSC-59011
    • tetrahydrophthalimid
    • AKOS016842521
    • MFCD00005880
    • 3a,4,7,7a-tetrahydroisoindole-1,3-dione
    • Z56893117
    • FT-0739667
    • CHEMBL3187796
    • laquo deltaRaquo 4-Tetrahydrophthalimide
    • FD14008
    • EINECS 201-602-8
    • MFCD00042782
    • AMY10828
    • FT-0655614
    • 85-40-5
    • Phthalimide, 1,2,3,6-tetrahydro-
    • 1,2,3,6-Tetrahydrophthalimide, 4-Cyclohexene-1,2-dicarboximide, THPI
    • 1,2,3,6-Tetrahydro phthalimide
    • CS-0077658
    • NSC59011
    • SY102061
    • 3-hydroxy-3a,4,7,7a-tetrahydro-1H-isoindol-1-one
    • HSDB 5006
    • NSC 59011
    • 3a,4,7,7a-Tetrahydro-1H-isoindole-1,3(2H)-dione #
    • STK724078
    • Isoindole-1, 3a,4,7,7a-tetrahydro-
    • 3a,4,7,7a-Tetrahydro-cis-1H-Isoindole-1,3(2H)-dione
    • AC-8837
    • AKOS001040878
    • 3a,4,7,7a-tetrahydro-isoindole-1,3-dione
    • NCGC00248318-01
    • AKOS025243539
    • 3alpha,4,7,7alpha-Tetrahydro-1H-isoindole-1,3(2H)-dione
    • CS-T-43808
    • Tox21_301178
    • 1,2,3,6-tetrahydrophtalimide
    • EN300-05179
    • W-104083
    • 1,3,6-Tetrahydrophthalimide
    • DTXSID8026513
    • DTXCID106513
    • SB66392
    • 3a,4,7,7a-Tetrahydro-1H-isoindole-1,3(2H)-dione (ACI)
    • 4-Cyclohexene-1,2-dicarboximide (6CI, 7CI, 8CI)
    • THPI
    • Δ4-Tetrahydrophthalimide
    • 3a,4,7,7a-tetrahydro-1h-isoindole-3(2h)-dione
    • 3-alpha,4,7,7-alpha-tetrahydro-1h-isoindole-3(2h)-dione
    • TetrahydrophthaL
    • delta(sup4)-tetrahydrophthalimide
    • NS00066817
    • DB-050615
    • DB-050507
    • MDL： MFCD00042782
    • Inchi： 1S/C8H9NO2/c10-7-5-3-1-2-4-6(5)8(11)9-7/h1-2,5-6H,3-4H2,(H,9,10,11)
    • InChI Key： CIFFBTOJCKSRJY-UHFFFAOYSA-N
    • SMILES： O=C1C2C(CC=CC2)C(=O)N1
    • BRN： 0128764

Computed Properties

  • Exact Mass: 151.06300
  • Monoisotopic Mass: 151.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2
  • XLogP3: 0.2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.228
  • Melting Point: 132-140 ºC
  • Boiling Point: 337 ºC
  • Flash Point: 165 ºC
  • Refractive Index: 1.5810 (estimate)
  • Solubility: Soluble in chloroform (a little) \ methanol (a little)
  • PSA: 46.17000
  • LogP: 0.55400
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C
  • pka: 11.69±0.20(Predicted)
  • Solubility: 12.2g/L at 20℃

2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione Security Information

2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione Customs Data

  • HS CODE：2925190090
  • Customs Data：

    China Customs Code:

    2925190090

    Overview:

    2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione Pricemore >>

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2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione Production Method

Production Method 1

541-59-3 541-59-3
85-40-5 85-40-5
Reaction Conditions
1.1 Solvents: Toluene ,  Water ;  rt; 22 h, 100 - 105 °C; 105 °C → rt
Reference
Rhodium catalyzed tandem Diels-Alder/hydrolysis reactions of 2-boron-substituted 1,3-dienes
De, Subhasis; et al, Journal of Organometallic Chemistry, 2009, 694(15), 2295-2298

Production Method 2

541-59-3 541-59-3
27092-46-2 27092-46-2
85-40-5 85-40-5
Reaction Conditions
1.1 Solvents: Diethyl ether ;  18 h, rt
Reference
N-Acylsulfonamides strongly inhibit human carbonic anhydrase isoenzymes I and II
Yildirim, Alper; et al, Bioorganic & Medicinal Chemistry, 2015, 23(10), 2598-2605

Production Method 3

85-43-8 85-43-8
85-40-5 85-40-5
Reaction Conditions
Reference
Incorporation of molecular nitrogen into amides and imides by use of titanium-nitrogen complexes
Mori, Miwako; et al, Tetrahedron Letters, 1987, 28(49), 6187-90

Production Method 4

85-40-5 85-40-5
Reaction Conditions
Reference
Incorporation of molecular nitrogen into amides and imides by use of titanium-nitrogen complexes
Mori, Miwako; et al, Tetrahedron Letters, 1987, 28(49), 6187-90

Production Method 5

85-40-5 85-40-5
Reaction Conditions
1.1 Reagents: Magnesium ,  Zinc chloride Solvents: Tetrahydrofuran ;  15 min, reflux
1.2 Reagents: 1,2-Dibromoethane Solvents: Tetrahydrofuran ,  Xylene ;  30 min, reflux; 30 min, reflux
1.3 Reagents: Trimethyl borate Solvents: Toluene ;  30 min, -60 °C; -60 °C → rt; 30 min, rt
1.4 Reagents: Potassium bifluoride Solvents: Water
2.1 Solvents: Toluene ,  Water ;  rt; 22 h, 100 - 105 °C; 105 °C → rt
Reference
Rhodium catalyzed tandem Diels-Alder/hydrolysis reactions of 2-boron-substituted 1,3-dienes
De, Subhasis; et al, Journal of Organometallic Chemistry, 2009, 694(15), 2295-2298

2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione Raw materials

2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione Preparation Products

2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione Related Literature

Related Categories

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